1-Palmitoyl-2-[3-(diphenylhexatriene)propanoyl]-sn-phosphatidylcholine
1-Palmitoyl-2-[3-(diphenylhexatriene)propanoyl]-sn-phosphatidylcholine
Brand Name:
Vulcanchem
CAS No.:
98014-38-1
VCID:
VC0130645
InChI:
InChI=1S/C45H68NO8P/c1-5-6-7-8-9-10-11-12-13-14-15-16-24-29-44(47)51-38-43(39-53-55(49,50)52-37-36-46(2,3)4)54-45(48)35-34-42-32-30-41(31-33-42)28-21-18-17-20-25-40-26-22-19-23-27-40/h17-23,25-28,30-33,43H,5-16,24,29,34-39H2,1-4H3/b18-17+,25-20+,28-21+/t43-/m1/s1
SMILES:
CCCCCCCCCCCCCCCC(=O)OCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCC1=CC=C(C=C1)C=CC=CC=CC2=CC=CC=C2
Molecular Formula:
C45H68NO8P
Molecular Weight:
782 g/mol
1-Palmitoyl-2-[3-(diphenylhexatriene)propanoyl]-sn-phosphatidylcholine
CAS No.: 98014-38-1
Reference Standards
VCID: VC0130645
Molecular Formula: C45H68NO8P
Molecular Weight: 782 g/mol
![1-Palmitoyl-2-[3-(diphenylhexatriene)propanoyl]-sn-phosphatidylcholine - 98014-38-1](/images/no_structure.jpg)
| CAS No. | 98014-38-1 |
|---|---|
| Product Name | 1-Palmitoyl-2-[3-(diphenylhexatriene)propanoyl]-sn-phosphatidylcholine |
| Molecular Formula | C45H68NO8P |
| Molecular Weight | 782 g/mol |
| IUPAC Name | [(2R)-3-hexadecanoyloxy-2-[3-[4-[(1E,3E,5E)-6-phenylhexa-1,3,5-trienyl]phenyl]propanoyloxy]propyl] 2-(trimethylazaniumyl)ethyl phosphate |
| Standard InChI | InChI=1S/C45H68NO8P/c1-5-6-7-8-9-10-11-12-13-14-15-16-24-29-44(47)51-38-43(39-53-55(49,50)52-37-36-46(2,3)4)54-45(48)35-34-42-32-30-41(31-33-42)28-21-18-17-20-25-40-26-22-19-23-27-40/h17-23,25-28,30-33,43H,5-16,24,29,34-39H2,1-4H3/b18-17+,25-20+,28-21+/t43-/m1/s1 |
| Standard InChIKey | KUICZDXXMCRPHS-LZYLQXPQSA-N |
| Isomeric SMILES | CCCCCCCCCCCCCCCC(=O)OC[C@H](COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCC1=CC=C(C=C1)/C=C/C=C/C=C/C2=CC=CC=C2 |
| SMILES | CCCCCCCCCCCCCCCC(=O)OCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCC1=CC=C(C=C1)C=CC=CC=CC2=CC=CC=C2 |
| Canonical SMILES | CCCCCCCCCCCCCCCC(=O)OCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCC1=CC=C(C=C1)C=CC=CC=CC2=CC=CC=C2 |
| Synonyms | [R-(E,E,E)]-4-Hydroxy-N,N,N-trimethyl-10-oxo-7-[1-oxo-3-[4-(6-phenyl-1,3,5-hexatrienyl)phenyl]propoxy]-3,5,9-trioxa-4-phosphapentacosan-1-aminium Inner Salt 4-Oxide; (7R)-4-Hydroxy-N,N,N-trimethyl-10-oxo-7-[1-oxo-3-[4-[(1E,3E,5E)-6-phenyl-1,3,5-hexat |
| PubChem Compound | 6439934 |
| Last Modified | Dec 23 2021 |
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